2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide

• IUPAC Name: 2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C22H28N2O4/c1-16-9-5-7-11-18(16)27-14-13-23-21(26)17-10-6-8-12-19(17)28-15-20(25)24-22(2,3)4/h5-12H,13-15H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: HNSSQUHRDAQPNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCNC(=O)C2=CC=CC=C2OCC(=O)NC(C)(C)C
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a tert-butylamino group, an oxoethoxy linkage, and a benzamide core. Its structural complexity makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide typically involves multiple steps, starting from readily available precursors. The general synthetic route may include:

Formation of the tert-butylamino group: This can be achieved by reacting tert-butylamine with an appropriate electrophile.

Introduction of the oxoethoxy linkage: This step involves the reaction of an oxoethoxy precursor with the tert-butylamino intermediate.

Coupling with the benzamide core: The final step involves coupling the intermediate with a benzamide derivative under suitable conditions, such as the presence of a coupling agent like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This can include:

Use of continuous flow reactors: To enhance reaction efficiency and control.

Optimization of reaction conditions: Such as temperature, solvent, and reaction time to maximize yield.

Purification techniques: Including crystallization, chromatography, and recrystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or electrophiles like alkyl halides under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide involves its interaction with specific molecular targets. These may include:

Enzyme inhibition: The compound may inhibit certain enzymes by binding to their active sites.

Receptor binding: It may act as an agonist or antagonist at specific receptors, modulating their activity.

Pathways involved: The compound may influence various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

tert-Butylamine: A simpler compound with a tert-butylamino group.

2,2’-Bipyridyl: A compound with a bipyridine structure, used as a ligand in coordination chemistry.

3-(Trifluoromethyl)benzylamine: A compound with a trifluoromethyl group, used in organic synthesis.

Uniqueness

2-[2-(tert-butylamino)-2-oxoethoxy]-N-[2-(2-methylphenoxy)ethyl]benzamide is unique due to its combination of functional groups and structural complexity